Cas no 918534-24-4 (1-Cyclohexene-1-carboxylic acid, 5-methylene-)

1-Cyclohexene-1-carboxylic acid, 5-methylene- structure
918534-24-4 structure
Product Name:1-Cyclohexene-1-carboxylic acid, 5-methylene-
CAS No:918534-24-4
MF:C8H10O2
MW:138.163802623749
CID:773483
PubChem ID:55302366
Update Time:2025-04-19

1-Cyclohexene-1-carboxylic acid, 5-methylene- Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclohexene-1-carboxylic acid, 5-methylene-
    • 5-methylidenecyclohexene-1-carboxylic acid
    • 918534-24-4
    • AKOS006384830
    • DTXSID60717723
    • SCHEMBL13778577
    • 5-Methylidenecyclohex-1-ene-1-carboxylic acid
    • Inchi: 1S/C8H10O2/c1-6-3-2-4-7(5-6)8(9)10/h4H,1-3,5H2,(H,9,10)
    • InChI Key: XHENSULDFHKNNH-UHFFFAOYSA-N
    • SMILES: OC(C1=CCCC(=C)C1)=O

Computed Properties

  • Exact Mass: 138.068079557g/mol
  • Monoisotopic Mass: 138.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 37.3Ų
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